
A Comparative Analysis of Chlorophyll c2
Across Diverse Algal Classes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chlorophyll c2

Cat. No.: B1255434 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of chlorophyll c2, a key accessory

pigment in many marine algae. Understanding the distribution, properties, and biosynthesis of

this pigment is crucial for research in algal physiology, marine ecology, and the development of

novel therapeutic agents derived from algae.

Introduction to Chlorophyll c2
Chlorophyll c2 is a widespread accessory photosynthetic pigment found in several major

classes of algae.[1] Unlike the more familiar chlorophylls a and b, chlorophyll c molecules,

including c2, are porphyrin-based rather than chlorins and lack the long phytol tail.[2] This

structural distinction influences their light-harvesting properties, enabling algae to capture light

in regions of the spectrum where chlorophyll a is less efficient, a significant advantage in

aquatic environments where light quality and quantity can be limiting factors.

Distribution of Chlorophyll c2 in Algal Classes
Chlorophyll c2 is a universal component in all algal classes that contain chlorophyll c.[1]

However, its co-occurrence with its counterpart, chlorophyll c1, varies among different algal

groups.

Algae containing only Chlorophyll c2: Dinoflagellates (Dinophyceae) and Cryptomonads

(Cryptophyceae) are the primary algal classes that typically synthesize only chlorophyll c2
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as their chlorophyll c pigment.[1]

Algae containing both Chlorophyll c1 and c2: A broader range of algal classes possess both

chlorophyll c1 and c2. These include:

Diatoms (Bacillariophyceae)[1][3]

Golden-brown algae (Chrysophyceae)[1]

Haptophytes (Haptophyceae)[1]

Brown seaweeds (Phaeophyceae)[1]

Yellow-green algae (Xanthophyceae)[1]

Quantitative Comparison of Chlorophyll c2
Quantifying the exact amount of chlorophyll c2 across different algal classes is challenging

due to variations in culture conditions and analytical methods. High-Performance Liquid

Chromatography (HPLC) is the most accurate method for separating and quantifying

chlorophyll c1 and c2. Spectrophotometric methods, while useful for estimating total chlorophyll

c, often provide a combined value for c1 and c2.

The ratio of chlorophyll a to total chlorophyll c (c1+c2) can provide an indirect measure of the

abundance of chlorophyll c pigments. In some diatoms and dinoflagellates, the concentration of

chlorophyll c can be nearly equal to that of chlorophyll a. In other diatoms, dinoflagellates,

chrysomonads, and cryptomonads, the chlorophyll c content typically ranges from 20% to 50%

of the chlorophyll a content.[1] In contrast, xanthophytes contain only trace amounts of

chlorophyll c.[1]

The following table summarizes available quantitative data, primarily for the combined

chlorophyll c1+c2 content, from representative algal species. It is important to note that these

values can vary significantly based on environmental factors such as light intensity and nutrient

availability.
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Algal Class
Representative
Species

Chlorophyll
c1+c2 Content
(fg/cell)

Chlorophyll a :
c ratio (w/w)

Reference

Bacillariophycea

e (Diatoms)

Phaeodactylum

tricornutum
20.16 5.46 [4]

Dinophyceae

(Dinoflagellates)
- Varies

~1 (in some

species)
[1]

Cryptophyceae

(Cryptomonads)
- Varies 2 - 5 [1]

Haptophyceae - Varies -

Chrysophyceae - Varies 2 - 5 [1]

Xanthophyceae - Trace amounts 55 - 116 [1]

Physicochemical Properties
The distinct structure of chlorophyll c2 results in unique spectral properties. Its absorption

maxima are shifted towards the shorter wavelength (blue-green) region of the visible spectrum

compared to chlorophyll a.

Property Chlorophyll c2 Reference

Molecular Formula C35H28N4O5Mg [2]

Absorption Maxima (in diethyl

ether)
447, 580, 627 nm [2]

Absorption Maxima (in

acetone)
450, 581, 629 nm [2]

Specific Absorption Coefficient

(c1+c2 in 90% acetone at 630

nm)

24.36 L g⁻¹ cm⁻¹ [5]

Biosynthesis of Chlorophyll c2
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The biosynthesis of chlorophyll c2 branches off from the main chlorophyll synthesis pathway

at the level of divinylprotochlorophyllide a (DV-PChlide a).[2] The key enzyme responsible for

the formation of chlorophyll c2 is chlorophyll c synthase (CHLC), a dioxygenase.[6] This

enzyme catalyzes the oxidation of the propionate side chain on ring D of DV-PChlide a to form

the characteristic acrylate group of chlorophyll c2.[2]

Glutamate Divinylprotochlorophyllide aMultiple enzymatic steps Chlorophyll c2

Chlorophyll c synthase (CHLC)
(17¹-oxidase)

Click to download full resolution via product page

Biosynthesis pathway of Chlorophyll c2.

Experimental Protocols
Pigment Extraction
Objective: To extract chlorophylls from algal cells for subsequent quantification.

Materials:

Algal culture

Centrifuge and centrifuge tubes

Solvent (e.g., 90% acetone, 100% methanol, or dimethylformamide (DMF))

Mortar and pestle or sonicator

Glass fiber filters (e.g., GF/F)

Vortex mixer

Spectrophotometer

Procedure:

Harvest a known volume of algal culture by centrifugation or filtration onto a glass fiber filter.
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Resuspend the cell pellet or place the filter in a known volume of extraction solvent.

Disrupt the cells to ensure complete pigment extraction. This can be achieved by:

Grinding with a mortar and pestle.

Sonication.

Bead beating.

Incubate the extract in the dark at 4°C for a sufficient period (e.g., 12-24 hours) to allow for

complete extraction.

Clarify the extract by centrifugation to remove cell debris.

Transfer the supernatant to a clean tube for analysis.

Spectrophotometric Quantification of Chlorophyll c1+c2
Objective: To estimate the concentration of chlorophyll c1+c2 in an algal extract.

Procedure:

Measure the absorbance of the pigment extract at 630 nm and 664 nm using a

spectrophotometer. Use 90% acetone as a blank.

Calculate the concentration of chlorophyll c1+c2 using the following equation for 90%

acetone extracts:[5]

Chlorophyll c1 + c2 (mg/L) = 24.36 * A630 - 3.73 * A664

Where:

A630 is the absorbance at 630 nm.

A664 is the absorbance at 664 nm.

HPLC Separation and Quantification of Chlorophyll c2
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Objective: To separate and accurately quantify chlorophyll c2 from other pigments.

General Workflow:

Pigment Extraction
(e.g., 100% Acetone)

Filtration (0.22 µm PTFE filter)

Injection onto HPLC System

Reverse-Phase C18 Column
(Gradient Elution)

Photodiode Array (PDA) Detector
(Absorbance at 440 nm)

Quantification using
Chlorophyll c2 Standard

Click to download full resolution via product page

HPLC workflow for Chlorophyll c2 analysis.

Detailed Protocol (Example): A detailed protocol for the separation of chlorophylls c1 and c2

can be found in specialized literature. A common approach involves a reversed-phase C18
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column with a gradient elution system. For instance, a gradient of methanol-acetonitrile-water

can be employed to achieve good resolution.

Conclusion
Chlorophyll c2 is a vital photosynthetic pigment with a distinct distribution and function across

various algal classes. This guide provides a comparative overview of its properties, quantitative

abundance, and biosynthesis. The detailed experimental protocols offer a starting point for

researchers aiming to quantify and further investigate the role of chlorophyll c2 in algal

physiology and its potential applications. Accurate quantification, particularly through HPLC, is

essential for a precise understanding of its contribution to the photosynthetic capacity of

different algal groups.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1255434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1255434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

